Cas no 1072944-29-6 (Tert-butyl 3-(1,3,6,2-dioxazaborocan-2-yl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-(1,3,6,2-dioxazaborocan-2-yl)pyrrolidine-1-carboxylate
• CAS No: 1072944-29-6
• MF: C₁₃H₂₅BN₂O₄
• MW: 284.159603834152
• CID: 856858
• PubChem ID: 46739057
• Update Time: 2025-04-19

Tert-butyl 3-(1,3,6,2-dioxazaborocan-2-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-(TERT-BUTOXYCARBONYL)PYRROLIDINE-3-BORONIC ACID DIETHANOLAMINE ESTER
• 1-(tert-Butoxycarbonyl)pyrrolidine-3-boronic aciddiethanolamine
• tert-butyl 3-(1,3,6,2-dioxazaborocan-2-yl)pyrrolidine-1-carboxylate
• AK213425
• N-Boc-3-pyrrolidine boronic acid diethanolamine ester
• DTXSID30674692
• tert-butyl3-(1,3,6,2-dioxazaborocan-2-yl)pyrrolidine-1-carboxylate
• 1-Boc-pyrrolidine-3-boronic acid diethanolamine ester
• 1072944-29-6
• BS-22649
• AKOS025293842
• Tert-butyl 3-(1,3,6,2-dioxazaborocan-2-yl)pyrrolidine-1-carboxylate

• Inchi： 1S/C13H25BN2O4/c1-13(2,3)20-12(17)16-7-4-11(10-16)14-18-8-5-15-6-9-19-14/h11,15H,4-10H2,1-3H3
• InChI Key： GNOPTGDXIZOUNY-UHFFFAOYSA-N
• SMILES： O1B(C2CN(C(=O)OC(C)(C)C)CC2)OCCNCC1

Computed Properties

• Exact Mass: 284.19100
• Monoisotopic Mass: 284.1907374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60

Experimental Properties

• Density: 1.09±0.1 g/cm3 (20 ºC 760 Torr),
• PSA: 60.03000
• LogP: 1.38870